N-(5-chloro-2-methoxyphenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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Description
N-(5-chloro-2-methoxyphenyl)-1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H16ClFN2O3 and its molecular weight is 386.81. The purity is usually 95%.
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Scientific Research Applications
Novel Kinase Inhibitors
Compounds with dihydropyridine cores have been explored for their potential as kinase inhibitors, showing efficacy in inhibiting Met kinase, a member of the receptor tyrosine kinase family involved in various cellular processes including proliferation, survival, and migration. For example, substituted dihydropyridine-3-carboxamides demonstrated significant tumor stasis in preclinical models, indicating their potential for cancer therapy (Schroeder et al., 2009).
Antimicrobial Activity
Research on N-substituted semicarbazone derivatives has shown good antibacterial and moderate antifungal activities, suggesting that related compounds might possess similar properties. This highlights the potential of dihydropyridine derivatives in developing new antimicrobial agents (Ahsan et al., 2016).
Cytotoxicity against Cancer Cells
Dihydropyridine and pyrazole derivatives have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines. These studies demonstrate the potential of such compounds in the development of new anticancer drugs (Hassan et al., 2014).
Inhibition of HIV Integrase
Certain dihydropyridine compounds have shown potent inhibition of HIV integrase, an enzyme required for the viral replication of HIV-1. This suggests the potential application of related compounds in antiretroviral therapy (Monteagudo et al., 2007).
Gastrokinetic Agents
Benzamides with modifications similar to the dihydropyridine structure have been explored for their gastrokinetic activity, demonstrating potential in treating gastrointestinal motility disorders (Kato et al., 1992).
Properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClFN2O3/c1-27-18-8-7-14(21)11-17(18)23-19(25)16-6-3-9-24(20(16)26)12-13-4-2-5-15(22)10-13/h2-11H,12H2,1H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIWQQBHTMPZNNP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClFN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.